7-Methyl-6-mercaptopurine
7-Methyl-6-mercaptopurine
7-Methyl-6-mercaptopurine is a 6-mercaptopurine derivative and inhibitor of PRPP amidotransferase used to treat autoimmune diseases, leukemia,s and lymphomas. It inhibits IMP metabolism, preventing the synthesis of purines, DNA and RNA.
Brand Name:
Vulcanchem
CAS No.:
3324-79-6
VCID:
VC0516401
InChI:
InChI=1S/C6H6N4S/c1-10-3-9-5-4(10)6(11)8-2-7-5/h2-3H,1H3,(H,7,8,11)
SMILES:
CN1C=NC2=C1C(=S)N=CN2
Molecular Formula:
C6H6N4S
Molecular Weight:
166.21 g/mol
7-Methyl-6-mercaptopurine
CAS No.: 3324-79-6
Inhibitors
VCID: VC0516401
Molecular Formula: C6H6N4S
Molecular Weight: 166.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 3324-79-6 |
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Product Name | 7-Methyl-6-mercaptopurine |
Molecular Formula | C6H6N4S |
Molecular Weight | 166.21 g/mol |
IUPAC Name | 7-methyl-3H-purine-6-thione |
Standard InChI | InChI=1S/C6H6N4S/c1-10-3-9-5-4(10)6(11)8-2-7-5/h2-3H,1H3,(H,7,8,11) |
Standard InChIKey | FBGNWVFKAYFTRV-UHFFFAOYSA-N |
Isomeric SMILES | CN1C=NC2=C1C(=NC=N2)S |
SMILES | CN1C=NC2=C1C(=S)N=CN2 |
Canonical SMILES | CN1C=NC2=C1C(=S)N=CN2 |
Appearance | Solid powder |
Description | 7-Methyl-6-mercaptopurine is a 6-mercaptopurine derivative and inhibitor of PRPP amidotransferase used to treat autoimmune diseases, leukemia,s and lymphomas. It inhibits IMP metabolism, preventing the synthesis of purines, DNA and RNA. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 7-Methyl-6-mercaptopurine; 6-Mercapto-7-methylpurine; 7-Methyl-6-thiopurine |
PubChem Compound | 3034139 |
Last Modified | Nov 11 2021 |
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